Cas no 1805622-16-5 (Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805622-16-5
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4890555
• Update Time: 2025-10-29

Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-2-19-9(18)6-4(7(11)12)3-5(8(17)16-6)10(13,14)15/h3,7H,2H2,1H3,(H,16,17)
• InChI Key： OFPBROAPNOYQBD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(NC=1C(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate

Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805622-16-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1805622-16-5, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention in recent years due to its versatile applications in drug development and synthetic chemistry. The presence of both difluoromethyl and trifluoromethyl substituents imparts distinct electronic and steric properties, making it a valuable building block for designing novel therapeutic agents.

The compound's molecular structure, featuring a pyridine core with hydroxyl, carboxylate ester, and halogenated alkyl groups, offers a rich palette for chemical modifications. Such structural diversity is particularly advantageous in medicinal chemistry, where the optimization of pharmacokinetic and pharmacodynamic profiles is paramount. The difluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, has been widely incorporated into bioactive molecules to improve their clinical efficacy. Similarly, the trifluoromethyl group contributes to lipophilicity and resistance to enzymatic degradation, further enhancing the compound's potential as a pharmacophore.

In recent years, Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate has been explored in several cutting-edge research projects aimed at developing innovative treatments for various diseases. One notable area of investigation involves its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous cancers and inflammatory disorders. By leveraging the compound's structural framework, researchers have designed molecules that selectively inhibit aberrant kinase activity, thereby offering promising therapeutic strategies.

The compound's utility extends beyond kinase inhibition. Recent studies have highlighted its potential in the development of antiviral agents. The unique electronic properties conferred by the difluoromethyl and trifluoromethyl groups facilitate interactions with viral proteases and polymerases, making it an attractive scaffold for designing inhibitors against RNA viruses. Additionally, the hydroxyl and carboxylate functionalities provide sites for further derivatization, allowing chemists to fine-tune molecular properties such as solubility and bioavailability.

The synthesis of Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate exemplifies the sophistication of modern synthetic methodologies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been employed to construct the complex pyridine core with high precision. These methods not only ensure regioselectivity but also minimize unwanted byproducts, thereby improving overall yield and purity. The compound's synthesis often involves multi-step processes that require careful optimization to achieve scalability for industrial applications.

The growing interest in fluorinated compounds like Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate underscores their growing importance in drug discovery. Fluorochemicals are renowned for their ability to modulate drug properties, including bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into pharmaceuticals has led to numerous FDA-approved drugs with improved efficacy and reduced side effects. As research continues to uncover new applications for this class of compounds, Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxylate is poised to play a pivotal role in the next generation of therapeutics.

In conclusion, Ethyl 5-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl strong>)pyridine-6-carboxylate (CAS No. 1805622-16-5) stands as a testament to the ingenuity of synthetic chemists in creating molecules with tailored properties for pharmaceutical use. Its unique structural features and versatile reactivity make it an indispensable tool in drug development pipelines targeting cancers, viral infections, and other debilitating diseases. As research progresses and new methodologies emerge, this compound will continue to be at the forefront of innovation in medicinal chemistry.